An In-depth Technical Guide to Non-Sulfonated Cy7 Succinimidyl Ester for Researchers and Drug Development Professionals
An In-depth Technical Guide to Non-Sulfonated Cy7 Succinimidyl Ester for Researchers and Drug Development Professionals
Introduction: In the rapidly advancing fields of biomedical research and drug development, the use of near-infrared (NIR) fluorescent probes is paramount for high-sensitivity in vivo and in vitro imaging. Non-sulfonated Cy7 succinimidyl ester is a key enabling tool in this domain. This cyanine (B1664457) dye, functionalized with an N-hydroxysuccinimide (NHS) ester, provides a robust method for covalently labeling biomolecules. Its emission profile in the NIR spectrum (approximately 750-800 nm) is situated within the "optical window" of biological tissues, a range where light absorption and scattering by endogenous components like hemoglobin and water are significantly minimized. This intrinsic property allows for deeper tissue penetration and a higher signal-to-background ratio, making it an exemplary choice for applications such as whole-animal imaging, tumor tracking, and biodistribution studies.[1] This guide offers a comprehensive overview of the non-sulfonated Cy7 succinimidyl ester, its chemical structure, photophysical characteristics, and detailed protocols for its application.
Core Characteristics and Chemical Structure
Non-sulfonated Cy7 succinimidyl ester is an amine-reactive fluorescent dye. The NHS ester moiety reacts efficiently with primary amines, such as those found on the side chains of lysine (B10760008) residues in proteins, to form stable amide bonds.[2] This reaction is the foundation of its utility in bioconjugation. The absence of sulfonate groups renders the molecule less water-soluble compared to its sulfonated counterparts, necessitating the use of organic co-solvents for labeling reactions in aqueous environments.[3][4] However, this increased hydrophobicity can be advantageous in certain applications where interaction with lipid membranes is desired.
Chemical Structure:
A representative chemical structure of non-sulfonated Cy7 succinimidyl ester.
Photophysical and Chemical Properties
The performance of a fluorescent probe is defined by its photophysical properties. The following table summarizes the key quantitative data for non-sulfonated Cy7 succinimidyl ester, compiled from various sources to provide a comparative overview.
| Property | Value | References |
| Excitation Maximum (λex) | 743 - 756 nm | [2] |
| Emission Maximum (λem) | 767 - 779 nm | |
| Molar Extinction Coefficient (ε) | ~199,000 - 250,000 M⁻¹cm⁻¹ | |
| Quantum Yield (Φ) | ~0.3 | |
| Molecular Weight | ~682.29 - 733.7 g/mol | |
| Solubility | Soluble in DMSO, DMF, and dichloromethane; low solubility in water. | |
| Storage Conditions | Store at -20°C, desiccated and protected from light. |
Experimental Protocols
I. Protocol for Antibody Labeling with Non-Sulfonated Cy7 Succinimidyl Ester
This protocol provides a detailed methodology for the covalent labeling of an IgG antibody. It is a general guideline and may require optimization for other proteins.
Materials:
-
IgG antibody in an amine-free buffer (e.g., PBS)
-
Non-sulfonated Cy7 succinimidyl ester
-
Anhydrous Dimethyl Sulfoxide (DMSO)
-
Reaction Buffer: 0.1 M sodium bicarbonate buffer (pH 8.3-8.5)
-
Purification column (e.g., Sephadex G-25)
-
Phosphate-Buffered Saline (PBS), pH 7.2-7.4
Procedure:
-
Antibody Preparation:
-
Ensure the antibody is in an amine-free buffer. If the buffer contains primary amines (e.g., Tris), perform a buffer exchange into PBS.
-
Adjust the antibody concentration to 2-10 mg/mL.
-
-
Dye Preparation:
-
Immediately before use, dissolve the non-sulfonated Cy7 succinimidyl ester in anhydrous DMSO to a concentration of 10 mg/mL.
-
-
Conjugation Reaction:
-
Adjust the pH of the antibody solution to 8.3-8.5 using the reaction buffer.
-
Slowly add the dissolved Cy7 NHS ester to the antibody solution while gently vortexing. A starting molar ratio of dye to antibody of 10:1 is recommended. This may need to be optimized (e.g., trying ratios of 5:1, 15:1, and 20:1).
-
Incubate the reaction for 1 hour at room temperature, protected from light, with continuous gentle stirring.
-
-
Purification of the Labeled Antibody:
-
Equilibrate a Sephadex G-25 column with PBS.
-
Apply the reaction mixture to the column.
-
Elute the labeled antibody with PBS. The first colored band to elute is the Cy7-labeled antibody. The slower-moving band is the unconjugated dye.
-
Collect the fractions containing the labeled antibody.
-
-
Characterization:
-
Determine the Degree of Labeling (DOL), which is the average number of dye molecules per antibody.
-
Measure the absorbance of the purified conjugate at 280 nm (for the protein) and at the absorbance maximum of Cy7 (around 750 nm).
-
Calculate the DOL using the following formula: DOL = (A_max * ε_protein) / ( (A_280 - (CF * A_max)) * ε_dye ) Where:
-
A_max is the absorbance at the Cy7 maximum.
-
A_280 is the absorbance at 280 nm.
-
ε_protein is the molar extinction coefficient of the antibody (e.g., ~210,000 M⁻¹cm⁻¹ for IgG).
-
ε_dye is the molar extinction coefficient of Cy7.
-
CF is a correction factor for the dye's absorbance at 280 nm (typically ~0.05 for Cy7).
-
-
-
Storage:
-
Store the labeled antibody at 4°C for short-term use or at -20°C in single-use aliquots for long-term storage. Always protect from light.
-
II. Protocol for In Vivo Imaging with Cy7-Labeled Antibodies in a Murine Model
This protocol outlines a general procedure for whole-body NIR fluorescence imaging in mice.
Materials:
-
Cy7-labeled antibody in sterile PBS
-
Tumor-bearing mouse model
-
In vivo imaging system equipped for NIR fluorescence detection
-
Anesthesia (e.g., isoflurane)
Procedure:
-
Animal Preparation:
-
Anesthetize the mouse using a suitable method.
-
-
Probe Administration:
-
Acquire a baseline image of the mouse before probe injection to assess autofluorescence.
-
Inject the Cy7-labeled antibody intravenously via the tail vein. A typical dose is 1-2 nmol per mouse in a volume of 100-200 µL.
-
-
Image Acquisition:
-
Image the mouse at various time points post-injection (e.g., 1, 4, 24, 48, and 72 hours) to determine the optimal imaging window for tumor accumulation and clearance from non-target tissues.
-
Use appropriate excitation and emission filters for Cy7 (e.g., excitation ~745 nm, emission ~780 nm).
-
-
Data Analysis:
-
Use the imaging system's software to draw Regions of Interest (ROIs) around the tumor and other organs.
-
Quantify the fluorescent signal in each ROI to assess the biodistribution and tumor-targeting efficacy of the labeled antibody.
-
Visualizing Workflows and Pathways
To further elucidate the application of non-sulfonated Cy7 succinimidyl ester, the following diagrams, generated using the DOT language, illustrate a typical experimental workflow and a conceptual signaling pathway where a Cy7-labeled antibody might be used.
Workflow for labeling an antibody with non-sulfonated Cy7 succinimidyl ester.
Conceptual use of a Cy7-labeled antibody to target a cell surface receptor.
Conclusion
Non-sulfonated Cy7 succinimidyl ester is a versatile and powerful tool for researchers, scientists, and drug development professionals. Its favorable photophysical properties in the near-infrared spectrum make it exceptionally well-suited for a range of in vivo and in vitro imaging applications where deep tissue penetration and high signal-to-noise ratios are critical. By following well-defined labeling and imaging protocols, this fluorescent probe can provide invaluable insights into biological processes, the biodistribution of therapeutics, and the progression of disease. The information and protocols provided in this guide serve as a comprehensive resource to facilitate the effective use of non-sulfonated Cy7 succinimidyl ester in research and development endeavors.
